Cas no 2172589-55-6 (2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2172589-55-6
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 5893179
• PubChem ID: 165836967
• Update Time: 2025-07-10

2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid
• 2172589-55-6
• 2-[1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-yl]acetic acid
• EN300-1596314

• Inchi： 1S/C11H19N3O3/c1-3-5-10-9(8-11(15)16)12-13-14(10)6-7-17-4-2/h3-8H2,1-2H3,(H,15,16)
• InChI Key： BJWSBJZKHIMDLV-UHFFFAOYSA-N
• SMILES： O(CC)CCN1C(=C(CC(=O)O)N=N1)CCC

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid

Research Brief on 2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid (CAS: 2172589-55-6)

In recent years, the compound 2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid (CAS: 2172589-55-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole core and functionalized side chains, has shown promising potential in various therapeutic applications, including anti-inflammatory and antimicrobial activities. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid involves a multi-step process, typically starting with the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which forms the triazole ring. Subsequent modifications introduce the ethoxyethyl and propyl side chains, followed by the acetic acid moiety. Recent studies have optimized these synthetic routes to improve yield and purity, making the compound more accessible for further research and development.

Mechanistic studies have revealed that this compound exhibits its biological activity through the modulation of key signaling pathways. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, its antimicrobial properties have been linked to the disruption of bacterial cell wall synthesis, particularly in Gram-positive pathogens. These findings underscore the compound's versatility and its potential as a multi-target therapeutic agent.

In preclinical models, 2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid has demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability. These properties, combined with its low toxicity in animal studies, make it a promising candidate for further clinical development. However, challenges such as scale-up synthesis and long-term safety assessments remain to be addressed before it can progress to human trials.

Looking ahead, researchers are exploring the potential of this compound in combination therapies, particularly in the context of drug-resistant infections and chronic inflammatory diseases. The integration of computational modeling and high-throughput screening techniques is expected to further elucidate its structure-activity relationships and optimize its therapeutic efficacy. As the field advances, 2-1-(2-ethoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid may emerge as a key player in the next generation of small-molecule therapeutics.